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Compound of Interest

Compound Name: C21H27N7O13P2S

CAS No.: 4090-29-3

Cat. No.: B1226406

Get Quote

This guide provides a comprehensive technical overview of the nicotinamide adenine

dinucleotide (NAD+) analog, Thionicotinamide Adenine Dinucleotide (Thio-NAD), with the

chemical formula C21H27N7O13P2S. Intended for researchers, scientists, and drug

development professionals, this document delves into the core biochemical properties,

mechanisms of action, and key applications of Thio-NAD, supported by experimental insights

and protocols.

Core Identity and Physicochemical Properties
Thio-NAD is a synthetic analog of NAD+, where the oxygen atom of the carboxamide group in

the nicotinamide ring is replaced by a sulfur atom, forming a thione group.[1][2][3] This subtle

yet significant modification imparts unique physicochemical properties that are leveraged in

various biochemical assays.
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Property Value Source

Chemical Formula C21H27N7O13P2S [1]

Molecular Weight 679.5 g/mol [1]

Common Synonyms

Thionicotinamide adenine

dinucleotide, Thionicotinamide

NAD

[2]

Appearance Yellowish powder

Solubility
Soluble in water (clear to

slightly yellowish solution)

Storage

Stable for at least 4 years at

-20°C. Moisture can accelerate

degradation.

[1]

A key distinguishing feature of Thio-NAD lies in the spectral properties of its reduced form,

Thio-NADH. Unlike NADH which has a primary absorbance maximum around 340 nm, Thio-

NADH exhibits a distinct absorbance maximum at approximately 405 nm.[1][4] This spectral

shift is fundamental to its application in assays where the presence of NADH could be a source

of interference.[5]

Mechanism of Action and Biochemical Function
Thio-NAD functions as a cofactor for various dehydrogenases, mimicking the role of NAD+ in

redox reactions.[6] The thione modification allows it to participate in hydride transfer, accepting

electrons to become Thio-NADH. This property enables its use as a substitute for NAD+ in

specific enzymatic reactions, with the added advantage of a unique spectroscopic signature for

its reduced form.

Role in Enzymatic Cycling Assays
A primary application of Thio-NAD is in ultrasensitive enzyme-linked immunosorbent assays

(ELISAs) through a technique known as "thio-NAD cycling".[2][5][7] This method achieves

remarkable signal amplification, enabling the detection of proteins at attomolar to zeptomolar

concentrations.[5][7]
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The core of this system involves a dual-enzyme cycling reaction. In a typical setup for detecting

an antigen via a sandwich ELISA, an alkaline phosphatase (ALP)-conjugated secondary

antibody is used. ALP hydrolyzes a substrate to produce 3α-hydroxysteroid. This product then

enters the thio-NAD cycling reaction, which involves the enzyme 3α-hydroxysteroid

dehydrogenase (3α-HSD).

The cycling process proceeds as follows:

3α-HSD oxidizes the 3α-hydroxysteroid to a 3-ketosteroid, with the concomitant reduction of

Thio-NAD to Thio-NADH.[7]

In the presence of excess NADH, 3α-HSD then reduces the 3-ketosteroid back to 3α-

hydroxysteroid, oxidizing NADH to NAD+.[7]

This cyclical process results in the accumulation of Thio-NADH in a quadratic, function-like

manner over time, leading to a substantial amplification of the initial signal.[2][5][8] The rate of

Thio-NADH production, monitored by the increase in absorbance at 405 nm, is directly

proportional to the concentration of the target protein.[5]
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Diagram of the Thio-NAD cycling mechanism in an ultrasensitive ELISA.

Role as a Precursor for IMPDH Inhibitors
Recent research has highlighted a novel role for thiophenyl derivatives of nicotinamide,

including Thio-NAD, as prodrugs in cancer therapy.[9][10] These compounds can be

metabolized by the NAD salvage pathway enzymes to generate unnatural NAD analogs that

exhibit potent inhibitory activity against inosine monophosphate dehydrogenase (IMPDH).[9]

[10]

IMPDH is a critical enzyme in the de novo biosynthesis of purine nucleotides.[9] Its inhibition

leads to the depletion of guanine nucleotide pools, which is detrimental to rapidly proliferating

cells, such as cancer cells.
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The metabolic activation of Thio-NAD to an IMPDH inhibitor proceeds as follows:

Entry into the NAD Salvage Pathway: Thio-NAD, or its nicotinamide-like precursors, are

utilized by nicotinamide phosphoribosyltransferase (NAMPT) and nicotinamide

mononucleotide adenylyltransferase (NMNAT1).[10]

Formation of a Toxic NAD Analog: These enzymes convert the thiophenyl nicotinamide

derivative into an adenine dinucleotide analog.[9]

IMPDH Inhibition: This unnatural NAD analog then acts as a potent inhibitor of IMPDH.[9]

The cytotoxicity induced by these IMPDH-inhibiting NAD analogs can be rescued by the

supplementation of guanosine, which bypasses the enzymatic block in the purine synthesis

pathway.[9] This mechanism of action positions Thio-NAD and related compounds as promising

candidates for the development of tumor-activated IMPDH inhibitors.[10]
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Metabolic activation of a Thio-NAD derivative to an IMPDH inhibitor.

Interaction with Sirtuins
Sirtuins are a class of NAD+-dependent deacetylases that play crucial roles in various cellular

processes, including metabolism, DNA repair, and aging.[11][12] While NAD+ precursors and

sirtuin-activating compounds (STACs) can modulate sirtuin activity, there is currently a lack of
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specific research detailing the direct interaction of Thio-NAD with sirtuins. Given its structural

similarity to NAD+, it is plausible that Thio-NAD could act as a substrate or inhibitor for sirtuins,

but further investigation is required to elucidate this potential interaction.

Experimental Protocols
Ultrasensitive ELISA with Thio-NAD Cycling
This protocol outlines the general steps for performing an ultrasensitive ELISA using the thio-

NAD cycling method for signal amplification.[5]

Materials:

Coating buffer (e.g., 50 mM sodium carbonate, pH 9.6)

Primary antibody specific to the target antigen

Wash buffer (e.g., TBS with 0.05% Tween 20)

Blocking buffer (e.g., TBS with 5% non-fat dry milk or a commercial blocker)

Sample and standards

Alkaline phosphatase (ALP)-conjugated secondary antibody

Thio-NAD cycling solution:

1 mM NADH

1.5 mM Thio-NAD

0.25 mM 17β-methoxy-5β-androstan-3α-ol 3-phosphate

5 U/mL 3α-hydroxysteroid dehydrogenase (3α-HSD)

0.1 M Tris-HCl, pH 9.0

Microplate reader with a 405 nm filter
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Procedure:

Coating: Add 100 µL of the primary antibody diluted in coating buffer to each well of a 96-well

microplate. Incubate overnight at 4°C.

Washing: Discard the coating solution and wash the plate three times with wash buffer.

Blocking: Add 200 µL of blocking buffer to each well and incubate for 1-2 hours at room

temperature.

Washing: Wash the plate three times with wash buffer.

Sample Incubation: Add 100 µL of samples and standards to the appropriate wells. Incubate

for 2 hours at room temperature or overnight at 4°C.

Washing: Wash the plate three times with wash buffer.

Secondary Antibody Incubation: Add 100 µL of the ALP-conjugated secondary antibody

diluted in blocking buffer to each well. Incubate for 1-2 hours at room temperature.

Washing: Wash the plate six times with wash buffer to ensure complete removal of unbound

secondary antibody.

Thio-NAD Cycling Reaction: Add 50 µL of the freshly prepared thio-NAD cycling solution to

each well.

Signal Detection: Immediately place the plate in a microplate reader pre-warmed to 37°C.

Measure the absorbance at 405 nm every 5 minutes for 1 hour.[5]

Data Analysis: Determine the rate of change in absorbance (mOD/min) for each well. Plot a

standard curve of the rate of absorbance change versus the concentration of the standards.

Use this curve to determine the concentration of the target protein in the samples.
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Workflow for an ultrasensitive ELISA with Thio-NAD cycling.
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Concluding Remarks
Thionicotinamide adenine dinucleotide (Thio-NAD) is a versatile synthetic analog of NAD+ with

significant utility in biochemical research and diagnostics. Its unique spectral properties have

led to the development of ultrasensitive enzymatic assays capable of detecting minute

quantities of target molecules. Furthermore, its emerging role as a precursor for potent IMPDH

inhibitors opens new avenues for the development of targeted cancer therapies. While its direct

interactions with key NAD+-dependent enzymes like sirtuins remain to be fully elucidated, the

established applications of Thio-NAD underscore its importance as a valuable tool for the

scientific community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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